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Compound of Interest

Compound Name: Cevimeline sulfoxide, trans-

CAS No.: 124751-37-7

Cat. No.: B1458689

Get Quote

Executive Summary
In the development of Cevimeline Hydrochloride (Evoxac®), a quinuclidine-based muscarinic

M1/M3 agonist, the control of oxidative impurities is a critical Critical Quality Attribute (CQA).

The sulfur atom within the spiro-oxathiolane ring is highly susceptible to oxidation, yielding two

diastereomeric sulfoxides: cis-cevimeline sulfoxide and trans-cevimeline sulfoxide.

While the cis-sulfoxide often forms as the kinetically favored product, the trans-cevimeline

sulfoxide (often referred to as Isomer B or metabolite M1 in metabolic studies) presents specific

challenges in isolation due to its similar polarity to the parent drug and its potential for

interconversion under thermal stress.

This guide details a self-validating protocol for the targeted enrichment, isolation, and structural

confirmation of trans-cevimeline sulfoxide. This impurity must be characterized to meet ICH

Q3A(R2) and Q3B(R2) thresholds for reporting (>0.10%).

The Chemistry of Degradation
Structural Context
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Cevimeline is chemically defined as (+)-cis-2-methylspiro[1,3-oxathiolane-5,3'-quinuclidine].[1]

The "cis" designation refers to the spatial relationship between the C2-methyl group and the

quinuclidine bridgehead.[2]

When the sulfur atom at position 3 of the oxathiolane ring undergoes oxidation, it becomes a

new chiral center.[2] Because the parent molecule is already chiral (rigid spiro-framework), this

oxidation yields two diastereomers:

Cis-Sulfoxide: The oxygen on the sulfur is on the same face as the C2-methyl group.

Trans-Sulfoxide: The oxygen on the sulfur is on the opposite face relative to the C2-methyl

group.

Mechanism of Formation
The formation is driven by electrophilic attack on the sulfur lone pair.[2] The ratio of cis to trans

is dictated by steric hindrance from the bulky quinuclidine cage.[2]
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Figure 1: Mechanistic pathway of Cevimeline oxidation yielding diastereomeric sulfoxides.

Protocol: Enrichment and Isolation
To isolate the trans-sulfoxide, we cannot rely on natural shelf-life degradation (which is too slow

and low-yield). We must employ Forced Degradation (Stress Testing) to enrich the sample.

Step 1: Oxidative Enrichment
Objective: Generate a crude mixture containing >15% trans-cevimeline sulfoxide.[2]
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Reagents:

Cevimeline HCl (API): 1.0 g

Hydrogen Peroxide (30% w/w): ACS Grade

Solvent: Acetonitrile:Water (50:50 v/v)

Quenching Agent: Sodium Metabisulfite (

)

Procedure:

Dissolution: Dissolve 1.0 g of Cevimeline HCl in 20 mL of Acetonitrile:Water solvent.

Stressing: Add 2.0 mL of 30%

(approx. 5-10 molar equivalents).

Incubation: Stir at ambient temperature (20-25°C).

Critical Insight: Do not heat above 40°C. Higher temperatures promote N-oxide formation

(secondary degradation) and ring-opening hydrolysis.

Monitoring: Analyze aliquots via HPLC every 2 hours.

Target: Stop reaction when the parent peak area drops to ~60-70%.[2] The trans-sulfoxide

usually elutes before the parent drug in reverse-phase systems due to increased polarity.

Quenching: Once the target profile is reached, add 1.0 molar equivalent of Sodium

Metabisulfite solution to neutralize excess peroxide.[2] Stir for 15 minutes.

Step 2: Preparative HPLC Isolation
Objective: Purify the trans-isomer from the parent and cis-isomer.

System Parameters:
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Parameter Specification Causality/Rationale

Column

C18 Prep Column (e.g.,

Phenomenex Luna, 21.2 x 250

mm, 5 µm)

High surface area required for

loading capacity; C18 provides

necessary hydrophobic

selectivity.

Mobile Phase A
10 mM Ammonium

Bicarbonate (pH 7.[2]5)

Basic pH suppresses

protonation of the quinuclidine

nitrogen, improving peak

shape and retention.[2]

Mobile Phase B Acetonitrile (ACN) Organic modifier for elution.[2]

Gradient 5% B to 30% B over 20 mins

Shallow gradient required to

resolve the diastereomers (cis

vs trans).

Flow Rate 15.0 mL/min
Standard for 21.2 mm ID

columns.[2]

Detection UV @ 220 nm

The sulfoxide moiety has weak

absorbance; 220 nm captures

the end-absorption of the

amine/sulfur.

Workflow:

Injection: Inject 500 µL of the quenched, filtered crude mixture.

Collection: Collect fractions based on threshold and slope.

Elution Order: Typically: Trans-Sulfoxide

Cis-Sulfoxide

Cevimeline (Parent).

Note: Sulfoxides are more polar than sulfides, eluting earlier in Reverse Phase.[2]
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Post-Processing: Pool fractions containing the target peak (>98% purity).

Lyophilization: Freeze-dry the pooled fractions. Do not use rotary evaporation at high heat to

prevent stereochemical inversion.[2]
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Figure 2: Isolation workflow for separating diastereomeric sulfoxides.

Structural Elucidation & Validation
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Once isolated, the identity must be confirmed.[2] The key challenge is distinguishing the trans

form from the cis form.

Mass Spectrometry (LC-MS)[2]
Technique: ESI+ (Electrospray Ionization, Positive Mode).

Observation:

Parent: m/z 200.1

Sulfoxide: m/z 216.1

(Mass shift of +16 Da indicates mono-oxidation).

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for stereochemistry.[2]

Solvent:

or

.[2]

1H-NMR Diagnostic Signals:

H-2 (Methine next to Methyl): Significant downfield shift compared to parent due to the

electron-withdrawing sulfoxide.

H-5 (Methylene next to Sulfur): These protons become diastereotopic. In the trans-isomer,

the anisotropy of the S=O bond affects the H-5 protons differently than in the cis-isomer.

NOESY (Nuclear Overhauser Effect Spectroscopy) - The "Smoking Gun":

Cis-Sulfoxide: Strong NOE correlation observed between the C2-Methyl protons and the

C3'-Quinuclidine bridgehead protons (confirming the cis spiro/methyl relationship is intact)

AND specific correlations indicating the Oxygen is on the same face as the methyl.
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Trans-Sulfoxide: The key differentiator is the spatial proximity of the Sulfoxide Oxygen. If

the Oxygen is trans to the methyl, it will show NOE correlations to protons on the opposite

face of the quinuclidine cage compared to the methyl group.[2]

Data Summary Table[2]
Attribute Cevimeline HCl (Parent)

Trans-Cevimeline
Sulfoxide

Molecular Formula

Molecular Weight 235.77 (Salt) / 199.31 (Base) 215.31 (Free Base)

RRT (Reverse Phase) 1.00 ~0.55 - 0.65 (Elutes Earlier)

Key MS Fragment m/z 200 m/z 216

Polarity Moderate High (due to S=O dipole)

Regulatory & Quality Implications
ICH Q3A/Q3B Compliance
The isolation of trans-cevimeline sulfoxide is not merely academic.[2]

Reporting Threshold: Any impurity >0.10% must be identified.

Qualification: If the level exceeds the qualification threshold (0.15% or 1.0 mg/day, whichever

is lower), toxicity studies are required.

Metabolite Exception: Since trans-cevimeline sulfoxide is a known human metabolite (formed

by CYP2D6/3A4), it may be considered "qualified" by virtue of patient exposure, potentially

reducing the need for separate toxicity studies if the impurity levels in the drug product do

not exceed levels observed in plasma.

Stability Indicating Method (SIM)
The isolated standard is required to validate the HPLC method used for release testing.[2] The

method must demonstrate Specificity, ensuring the trans-sulfoxide is resolution-separated (

) from the cis-sulfoxide and the N-oxide impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://alentris.org/products/c/cevimeline/cevimeline-sulfoxide-rrs-and-ssr/
https://www.benchchem.com/product/b1458689/docs#technical-guide-discovery-isolation-and-elucidation-of-cevimeline-sulfoxide-trans
https://www.benchchem.com/product/b1458689/docs#technical-guide-discovery-isolation-and-elucidation-of-cevimeline-sulfoxide-trans
https://www.benchchem.com/product/b1458689/docs#technical-guide-discovery-isolation-and-elucidation-of-cevimeline-sulfoxide-trans
https://www.benchchem.com/product/b1458689/docs#technical-guide-discovery-isolation-and-elucidation-of-cevimeline-sulfoxide-trans
https://www.benchchem.com/product/b1458689?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

